Cas no 873055-44-8 (2-Tert-butyl-4-fluoro-5-nitrophenol)

• Product Name: 2-Tert-butyl-4-fluoro-5-nitrophenol
• CAS No: 873055-44-8
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 2141264
• Update Time: 2023-08-04

2-Tert-butyl-4-fluoro-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-4-fluoro-5-nitrophenol
• MLULGCHFPCHPMB-UHFFFAOYSA-N
• 2-(tert-Butyl)-4-fluoro-5-nitrophenol
• Phenol, 2-(1,1-dimethylethyl)-4-fluoro-5-nitro-
• 2-Tert-butyl-4-fluoro-5-nitrophenol

• Inchi： 1S/C10H12FNO3/c1-10(2,3)6-4-7(11)8(12(14)15)5-9(6)13/h4-5,13H,1-3H3
• InChI Key： MLULGCHFPCHPMB-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C(C)(C)C)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Topological Polar Surface Area: 66